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Compound of Interest

Compound Name: Rhodium oxide

Cat. No.: B082144

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information regarding the Chemical Abstracts
Service (CAS) numbers and comprehensive safety data for two common forms of rhodium
oxide: Rhodium(lll) oxide and Rhodium(lV) oxide. This document is intended to serve as an
essential resource for laboratory personnel and researchers engaged in activities involving
these compounds.

Chemical Identification and Physical Properties

Rhodium oxides are inorganic compounds of rhodium and oxygen. The two most prevalent
forms are Rhodium(lll) oxide (Rh203) and Rhodium(IV) oxide (RhO2). Their identification and
key physical and chemical properties are summarized below.

Table 1: Chemical Identification of Rhodium Oxides
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. Molecular
Chemical Molecular .
CAS Number Weight (g/mol  Synonyms
Name Formula )
Dirhodium
Rhodium(lIl) 12036-35-0[1][2] trioxide,
_ Rh20s 253.81[1][2] _
oxide [3] Rhodium
sesquioxide[2]
Rhodium(IV) 12137-27-8[4][5] Rhodium
_ RhO2 134.90[4] o
oxide [61[7] dioxide[4]

Table 2: Physical and Chemical Properties of Rhodium Oxides

Rhodium(lll) oxide (CAS: Rhodium(lV) oxide (CAS:
Property
12036-35-0) 12137-27-8)
Grayish-black or black ] ]
Appearance Black crystalline solid[7][9]
powder[8]
Odor Odorless|8] Not available
Melting Point 1100 °C (decomposes)[8] 1050 °C (decomposes)[7][9]
Density 8.2 g/cm3[2] 7.2 glcm3[7][9]
- ) ) Insoluble in water and aqua
Solubility Insoluble in water and acids|[3]

regia[7]

N Stable under normal N
Stability N Stable under normal conditions
conditions][8]

Safety and Hazard Information

Understanding the potential hazards associated with rhodium oxides is crucial for ensuring
laboratory safety. The following tables summarize the GHS classification and potential health
effects.

Table 3: GHS Hazard Classification
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Compound GHS Pictograms Signal Word Hazard Statements
H315: Causes skin
) ) ) irritationH319: Causes
Rhodium(lll) oxide Warning

serious eye
irritation[10]

Not classified as
Rhodium(lV) oxide hazardous according
to GHS[9][11]

No signal word[9] None[9]

Table 4: Summary of Potential Health Effects and First Aid Measures
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Exposure Route

Rhodium(lll) oxide
(CAS: 12036-35-0)

Rhodium(lV) oxide
(CAS: 12137-27-8)

First Aid Measures

Inhalation

May cause respiratory
tract irritation.[12]
Chronic inhalation
may lead to
respiratory

sensitization.[8]

May cause respiratory
irritation.

Remove to fresh air. If
breathing is difficult,
give oxygen. Seek
medical attention.[9]
[12]

Skin Contact

Causes skin irritation.
[10]

May cause mild skin
irritation.[13]

Wash off immediately
with soap and plenty
of water for at least 15
minutes. Remove
contaminated clothing.
Seek medical
attention if irritation
persists.[8][12]

Eye Contact

Causes serious eye

May cause eye

Rinse immediately
with plenty of water,
also under the eyelids,

for at least 15

Ingestion

irritation.[10] irritation.[13] ]
minutes. Seek
immediate medical
attention.[8][12]
Do NOT induce

May cause vomiting. Rinse mouth

gastrointestinal
irritation.[12]

May be harmful if

swallowed.[13]

with water. Seek
immediate medical
attention.[9][12]

Occupational Exposure Limits

Adherence to established occupational exposure limits is essential to minimize health risks.

Table 5: Occupational Exposure Limits for Rhodium Compounds
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Organization Limit Value (as Rh) Notes

OSHA (PEL) 0.1 mg/m3 Respirable fraction[8]
ACGIH (TLV) 1 mg/m3 [8]

NIOSH (REL) 0.1 mg/m? (TWA) [3]

NIOSH (IDLH) 100 mg/m? [3]

Handling, Storage, and Disposal

Proper handling and storage procedures are critical for the safe use of rhodium oxides.

Table 6: Handling and Storage Recommendations
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Aspect Recommendation

o Use in a well-ventilated area, preferably in a
Ventilation .
chemical fume hood.[8]

Wear appropriate protective gloves, safety
_ _ glasses with side-shields, and a lab coat. For
Personal Protective Equipment (PPE) )
operations that may generate dust, a NIOSH-

approved respirator is recommended.[8][12]

Avoid contact with skin, eyes, and clothing.
] ) Avoid breathing dust. Wash hands thoroughly
Handling Practices ] ) ]
after handling. Do not eat, drink, or smoke in the

work area.[8][14]

Store in a tightly closed container in a cool, dry,
and well-ventilated place. Keep away from

Storage combustible materials and incompatible
substances such as strong reducing agents.[12]
[15]

For minor spills, sweep up the material, avoiding
dust generation, and place it in a suitable,

Spill and Leak Procedures sealed container for disposal. For major spills,
evacuate the area and follow emergency

procedures.[14]

Dispose of waste in accordance with local,
Disposal state, and federal regulations. Due to its value,

recovery and recycling are often preferred.[4]

Experimental Protocols and Methodologies

While specific, detailed experimental protocols for the safety testing of rhodium oxides are not
readily available in the public domain, established methodologies for similar materials can be
adapted.

Acute Inhalation Toxicity Assessment
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The OECD Test Guideline 403 for Acute Inhalation Toxicity provides a standardized method for

assessing the potential hazards of inhaled substances.[16][17][18]

Methodology Overview:

Test Substance Preparation: The rhodium oxide powder is aerosolized to create a
respirable atmosphere within an inhalation chamber. Particle size distribution is
characterized to ensure it is within the desired range for inhalation.[19]

Animal Model: Typically, young adult rats are used.[16]

Exposure: Animals are exposed to a specific concentration of the test substance for a
defined period (usually 4 hours). Both nose-only and whole-body exposure systems can be
used, with nose-only being preferred for aerosols.[19][20]

Observation: Following exposure, animals are observed for at least 14 days for signs of
toxicity, morbidity, and mortality. Body weight is monitored regularly.[16]

Pathology: At the end of the observation period, a gross necropsy is performed on all
animals.

Data Analysis: The median lethal concentration (LC50) is calculated, which is the
concentration of the substance that is lethal to 50% of the test animals.

In Vitro Cytotoxicity Assessment

In vitro assays are valuable for initial screening of the cytotoxic potential of nanoparticles. The

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a common method.
[21][22]

Methodology Overview:

Cell Culture: A suitable human cell line (e.g., lung epithelial cells) is cultured in a 96-well
plate.[22]

Nanoparticle Preparation: A stock solution of rhodium oxide nanoparticles is prepared and
dispersed in the cell culture medium at various concentrations.
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o Cell Treatment: The cultured cells are exposed to the different concentrations of the
nanoparticle suspension for a specific duration (e.g., 24 hours).[22]

o MTT Assay: After the exposure period, the MTT reagent is added to each well. Viable cells
with active mitochondria will reduce the yellow MTT to a purple formazan product.[22]

o Data Acquisition: The amount of formazan produced is proportional to the number of viable
cells. The absorbance of the formazan solution is measured using a spectrophotometer.

o Data Analysis: Cell viability is expressed as a percentage of the control (untreated) cells. The
concentration that causes a 50% reduction in cell viability (IC50) can be determined.

Visualized Workflows and Relationships
General Handling Workflow for Rhodium Oxide Powders
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General Handling Workflow for Rhodium Oxide Powders
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Caption: A flowchart illustrating the standard operating procedure for safely handling rhodium
oxide powders in a laboratory setting.

Hazard Mitigation Hierarchy for Rhodium Oxides

Hazard Mitigation Hierarchy for Rhodium Oxides

!

Substitution

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b082144?utm_src=pdf-body
https://www.benchchem.com/product/b082144?utm_src=pdf-body
https://www.benchchem.com/product/b082144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A diagram showing the hierarchy of controls for mitigating hazards associated with
rhodium oxides, from most to least effective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082144#rhodium-oxide-cas-number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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